molecular formula C13H12OS B8353184 4,5-Dihydronaphtho[1,2-b]thiophen-6-methanol

4,5-Dihydronaphtho[1,2-b]thiophen-6-methanol

Cat. No.: B8353184
M. Wt: 216.30 g/mol
InChI Key: IHGOCWRZIAEPFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dihydronaphtho[1,2-b]thiophen-6-methanol is a useful research compound. Its molecular formula is C13H12OS and its molecular weight is 216.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12OS

Molecular Weight

216.30 g/mol

IUPAC Name

4,5-dihydrobenzo[g][1]benzothiol-6-ylmethanol

InChI

InChI=1S/C13H12OS/c14-8-10-2-1-3-12-11(10)5-4-9-6-7-15-13(9)12/h1-3,6-7,14H,4-5,8H2

InChI Key

IHGOCWRZIAEPFQ-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC=C2C3=C1C=CS3)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4,5-dihydronaphtho[1,2-b]thiophen-6-carboxylic acid (3.4 g, 0.015 mole) in 50 ml of tetrahydrofuran under an argon atmosphere was added dropwise borane-tetrahydrofuran complex (2.5 g, 0.030 mole). Upon complete addition, the reaction mixture was stirred at room temperature for 18.5 hours. The reaction mixture was then taken up in water and concentrated under reduced pressure to a residue. The residue was washed into a separatory funnel with aqueous 2N sodium hydroxide and methylene chloride. The aqueous layer was extracted with two 100 ml portions of methylene chloride. The combined extracts were dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to give 4,5-dihydronaphtho[1,2-b]thiophen-6-methanol; 2.8 g, mp 99°-100°.
Name
4,5-dihydronaphtho[1,2-b]thiophen-6-carboxylic acid
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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